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Compound of Interest

Compound Name: Combretastatin A1

Cat. No.: B012590

For Researchers, Scientists, and Drug Development Professionals

Introduction

Combretastatin Al is a potent, naturally occurring stilbenoid isolated from the bark of the
South African bushwillow tree, Combretum caffrum. As a member of the combretastatin family,
it has garnered significant attention within the scientific community for its powerful anti-cancer
properties. This document provides an in-depth technical overview of the chemical structure of
Combretastatin A1 and detailed pathways for its synthesis, catering to researchers, scientists,
and professionals in the field of drug development.

Chemical Structure

Combretastatin Al is characterized by a cis-stilbene backbone, which is crucial for its
biological activity. The molecule features two phenyl rings connected by a cis-alkene bridge.
One phenyl ring is substituted with three methoxy groups, while the other contains one
methoxy and two hydroxyl groups. The IUPAC name for Combretastatin Al is (2)-2,3-
dihydroxy-4-methoxy-5-(2-(3,4,5-trimethoxyphenyl)vinyl)phenol.[1]

Table 1: Chemical and Physical Properties of Combretastatin Al
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Property Value
Molecular Formula C18H2006
Molar Mass 332.35 g/mol
CAS Number 109971-63-3
Appearance White solid

COC1=C(C(=C(C=C1)C=CC2=CC(=C(C(=C2)O
C)OC)0C)0)0

SMILES

InChl=1S/C18H2006/c1-21-13-8-7-
InChl 12(16(19)17(13)20)6-5-11-9-14(22-2)18(24-
4)15(10-11)23-3/h5-10,19-20H,1-4H3/b6-5-

Synthesis Pathways

The synthesis of Combretastatin A1 has been approached through various routes, with the
Wittig reaction being a cornerstone of many total synthesis strategies.[2][3] Alternative
methods, such as the Perkin reaction, have also been successfully employed.[4][5]

Wittig Reaction Pathway

The seminal total synthesis of Combretastatin Al, reported by Pettit et al., utilizes a Wittig
reaction as the key step for constructing the cis-stilbene bridge.[2][3] This approach offers high
yields and favorable stereoselectivity towards the desired cis isomer.

The general workflow for the Wittig synthesis of Combretastatin Al is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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